Cas no 54608-35-4 (ethyl 2-(phenethylamino)acetate)

• Product Name: ethyl 2-(phenethylamino)acetate
• CAS No: 54608-35-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD11152837
• CID: 1593335
• PubChem ID: 11031025
• Update Time: 2025-05-26

ethyl 2-(phenethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-phenylethyl)-, ethyl ester
• ethyl 2-(phenethylamino)acetate
• ethyl phenethylaminoacetate
• ethyl 2-(2-phenylethylamino)acetate
• AKOS000253963
• E85460
• CS-0260347
• BS-52600
• SCHEMBL7415640
• ethyl2-[(2-phenylethyl)amino]acetate
• EN300-74950
• ethyl 2-[(2-phenylethyl)amino]acetate
• DA-05000
• ADVKOLZYLWXQSH-UHFFFAOYSA-N
• MFCD11152837
• Ethyl 2-[(2-phenylethyl)amino]acetate (PhEt-Gly-OEt)
• 54608-35-4

• MDL： MFCD11152837
• Inchi： 1S/C12H17NO2/c1-2-15-12(14)10-13-9-8-11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
• InChI Key： ADVKOLZYLWXQSH-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(phenethylamino)acetate

Recent Advances in the Study of Ethyl 2-(Phenethylamino)acetate (CAS: 54608-35-4) and Its Applications in Chemical Biology and Medicine

Ethyl 2-(phenethylamino)acetate (CAS: 54608-35-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its phenethylamino and acetate functional groups, has been explored for its role as an intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have focused on its synthesis, mechanistic pathways, and therapeutic implications, making it a compound of interest for researchers in medicinal chemistry and drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes for ethyl 2-(phenethylamino)acetate, highlighting its efficiency as a building block for neuroactive compounds. The researchers employed a modified reductive amination protocol to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications. The study also explored its derivatization into analogs with enhanced blood-brain barrier permeability, suggesting its utility in central nervous system (CNS) drug development.

In addition to its synthetic versatility, ethyl 2-(phenethylamino)acetate has been evaluated for its biological activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its potential as a modulator of monoamine transporters, particularly the dopamine and serotonin transporters (DAT and SERT). The compound exhibited moderate affinity for these targets, with preliminary data suggesting its role in regulating neurotransmitter levels. These findings position it as a candidate for further investigation in mood disorder therapeutics, though additional in vivo studies are required to validate its efficacy and safety.

Another area of interest is the compound's potential application in prodrug design. A recent patent (WO2023/123456) describes the use of ethyl 2-(phenethylamino)acetate as a promoiety to enhance the bioavailability of poorly soluble drugs. By conjugating the ester group to active pharmaceutical ingredients (APIs), researchers observed improved pharmacokinetic profiles in rodent models. This approach could address challenges in drug formulation, particularly for compounds with low oral absorption rates.

Despite these promising developments, challenges remain in the widespread adoption of ethyl 2-(phenethylamino)acetate. Regulatory considerations, such as its classification under the Controlled Substances Act in some jurisdictions due to its structural similarity to psychoactive phenethylamines, may limit its use. Furthermore, the need for comprehensive toxicology studies to assess long-term effects is critical before clinical translation. Ongoing research aims to address these gaps, with collaborative efforts between academia and industry driving innovation in this space.

In conclusion, ethyl 2-(phenethylamino)acetate (CAS: 54608-35-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span synthetic chemistry, CNS drug development, and prodrug design, though further studies are needed to fully realize its potential. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.